Cas no 16683-64-0 (Cyclopenta[de]naphthacene)

Cyclopenta[de]naphthacene structure
Cyclopenta[de]naphthacene structure
Product Name:Cyclopenta[de]naphthacene
CAS No:16683-64-0
MF:C20H12
MW:252.309285163879
CID:196092
PubChem ID:146307
Update Time:2025-04-19

Cyclopenta[de]naphthacene Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[de]naphthacene
    • Benz(k)aceanthrylene
    • benz<k>aceanthrylene
    • CCRIS 2991
    • DTXSID80168197
    • Cyclopenta(de)naphthacene
    • Benz[k]aceanthrylene
    • BRN 4990771
    • pentacyclo[11.6.1.02,11.04,9.017,20]icosa-1(20),2,4,6,8,10,12,14,16,18-decaene
    • 16683-64-0
    • Inchi: 1S/C20H12/c1-2-5-15-12-19-17(10-14(15)4-1)11-16-7-3-6-13-8-9-18(19)20(13)16/h1-12H
    • InChI Key: PYSSVKADNGCTPT-UHFFFAOYSA-N
    • SMILES: C12C3=CC=CC=1C=C1C=C4C=CC=CC4=CC1=C2C=C3

Computed Properties

  • Exact Mass: 252.09400
  • Monoisotopic Mass: 252.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.284
  • Boiling Point: 498.5°Cat760mmHg
  • Flash Point: 247.1°C
  • Refractive Index: 1.839
  • PSA: 0.00000
  • LogP: 5.63000
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